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Compound of Interest

Compound Name: MBM-55S

Cat. No.: B12425270 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on determining the half-maximal inhibitory concentration (IC50) of

MBM-55S, a potent inhibitor of NIMA-related kinase 2 (Nek2). The provided protocols and data

will facilitate the effective design and execution of in vitro cytotoxicity and cell proliferation

assays.

Introduction
MBM-55S and its close analog, MBM-55, are potent small molecule inhibitors of NIMA-related

kinase 2 (Nek2), a serine/threonine kinase that plays a crucial role in the regulation of the cell

cycle, particularly in centrosome separation and spindle formation.[1][2][3] Dysregulation of

Nek2 is implicated in the progression of various cancers, making it an attractive therapeutic

target. MBM-55 has demonstrated a strong inhibitory effect on Nek2's enzymatic activity and

has been shown to impede the proliferation of several cancer cell lines by inducing cell cycle

arrest and apoptosis.[1][2][4][5] Accurate determination of the IC50 value of MBM-55S is a

critical step in evaluating its anti-cancer potential and mechanism of action.

Data Presentation
The following table summarizes the reported inhibitory concentrations of MBM-55, a compound

closely related to MBM-55S. This data serves as a valuable reference for selecting appropriate

concentration ranges for IC50 determination experiments with MBM-55S.
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Compound Assay Type
Target/Cell
Line

IC50 Value Reference

MBM-55 Enzymatic Assay Nek2 1 nM [1][2]

MBM-55
Cell Proliferation

Assay

MGC-803

(Gastric Cancer)
0.53 µM [5]

MBM-55
Cell Proliferation

Assay

HCT-116 (Colon

Cancer)
0.84 µM [5]

MBM-55
Cell Proliferation

Assay

Bel-7402

(Hepatocellular

Carcinoma)

7.13 µM [5]

MBM-55
Apoptosis

Induction

HCT-116 (Colon

Cancer)
0.5 - 1 µM [5]

Signaling Pathway
MBM-55S exerts its biological effects by inhibiting the Nek2 signaling pathway, which is integral

to cell cycle progression. A simplified diagram of the Nek2 signaling pathway is presented

below, illustrating its key upstream regulators and downstream effectors.
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Upstream Regulators

Target Kinase

Downstream Effectors & Cellular Processes

Plk1

Nek2

Activates

MST2

Activates

PP1

Inhibits

Centrosome Separation
(C-Nap1, Rootletin)

Spindle Assembly
(Hec1) Wnt/β-catenin Signaling

G2/M Cell Cycle Arrest

Apoptosis

MBM-55S

Inhibits
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Start

1. Cell Seeding
(96-well plate)

2. Incubation
(24h, 37°C, 5% CO2)

3. MBM-55S Treatment
(Serial Dilutions)

4. Incubation
(24-72h)

5. Add MTT Reagent

6. Incubation
(2-4h)

7. Solubilize Formazan
(Add DMSO)

8. Measure Absorbance
(570 nm)

9. Data Analysis
(Calculate IC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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